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Compound of Interest

Compound Name: Sniper(abl)-013

Cat. No.: B12428457 Get Quote

This document provides immediate safety, handling, and disposal protocols for

Sniper(abl)-013, a potent, targeted protein degrader. The information is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and mitigate exposure risks. Given the absence of a specific Material Safety Data

Sheet (MSDS), Sniper(abl)-013 should be handled as a highly potent compound with unknown

toxicological properties.

Personal Protective Equipment (PPE)
Due to the potent nature of Sniper(abl)-013 and the lack of specific toxicity data, a

comprehensive PPE strategy is mandatory to prevent dermal, ocular, and respiratory exposure.

Table 1: Recommended Personal Protective Equipment for Handling Sniper(abl)-013
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Protection Type Equipment Specifications and Use Case

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required at all times. A full-face

shield must be worn over

safety goggles when handling

the solid compound or

preparing solutions.

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves, with the outer

glove covering the cuff of the

lab coat. Change gloves

immediately upon

contamination and dispose of

them as hazardous waste.

Body Protection
Disposable Gown over Lab

Coat

A disposable, solid-front, back-

closing gown should be worn

over a standard laboratory

coat. Cuffs should be tucked

into the inner pair of gloves.

Respiratory Protection
NIOSH-approved N95

Respirator or Higher

Required when handling the

solid powder outside of a

certified chemical fume hood

or other containment device to

prevent inhalation of fine

particles.

Foot Protection
Closed-toe Shoes and Shoe

Covers

Sturdy, closed-toe shoes are

mandatory. Disposable shoe

covers should be worn in the

designated handling area and

removed before exiting.

Experimental Protocols: Safe Handling and Disposal
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The following protocols provide step-by-step guidance for the safe handling and disposal of

Sniper(abl)-013. These procedures are designed to minimize the risk of exposure and

environmental contamination.

1. Preparation and Weighing of Solid Sniper(abl)-013:

Designated Area: All handling of solid Sniper(abl)-013 must be conducted in a designated

area within a certified chemical fume hood or a ventilated balance enclosure.

PPE: Don the required PPE as outlined in Table 1, including double gloves, a disposable

gown over a lab coat, safety goggles, a face shield, and an N95 respirator.

Containment: Use a disposable weighing paper or a tared vial to weigh the compound.

Handle with care to avoid generating dust.

Cleaning: After weighing, carefully wipe down the balance and surrounding surfaces with a

suitable solvent (e.g., 70% ethanol) and dispose of the cleaning materials as hazardous

waste.

2. Solution Preparation:

Solvent Addition: In the chemical fume hood, add the desired solvent to the vial containing

the pre-weighed Sniper(abl)-013.

Mixing: Cap the vial securely and mix by vortexing or gentle agitation until the compound is

fully dissolved.

Labeling: Clearly label the solution with the compound name, concentration, solvent, and

date of preparation.

3. Disposal Plan:

Solid Waste: All solid waste, including contaminated gloves, weighing papers, and

disposable gowns, must be collected in a dedicated, sealed, and clearly labeled hazardous

waste container.
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Liquid Waste: Unused solutions and contaminated solvents should be collected in a

separate, sealed, and labeled hazardous liquid waste container. Do not mix with other

chemical waste streams unless compatibility is confirmed.

Decontamination: All non-disposable equipment, such as spatulas and glassware, must be

decontaminated by soaking in a suitable solvent or a bleach solution, followed by a thorough

rinse. The decontamination solution should be disposed of as hazardous liquid waste.

Waste Pickup: Arrange for the disposal of hazardous waste through your institution's

environmental health and safety (EHS) office.

Signaling Pathway and Experimental Workflow
Mechanism of Action: IAP-Mediated Degradation of BCR-ABL

Sniper(abl)-013 is a Specific and Non-genetic Inhibitor of Apoptosis Protein (IAP)-dependent

Protein Eraser (SNIPER). It is a chimeric molecule designed to induce the degradation of the

BCR-ABL fusion protein, an oncoprotein associated with chronic myeloid leukemia (CML).[1][2]

The Sniper(abl)-013 molecule consists of a ligand that binds to the BCR-ABL protein and

another ligand that recruits an E3 ubiquitin ligase, specifically cellular inhibitor of apoptosis

protein 1 (cIAP1) and X-linked inhibitor of apoptosis protein (XIAP).[3] This proximity induces

the ubiquitination of BCR-ABL, marking it for degradation by the 26S proteasome.[4] The

degradation of BCR-ABL inhibits downstream signaling pathways, such as the phosphorylation

of STAT5 and CrkL, which are crucial for the proliferation of CML cells.[3]
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Caption: Mechanism of Sniper(abl)-013 action.

Experimental Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling Sniper(abl)-013 in a

laboratory setting.
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Caption: Safe handling workflow for Sniper(abl)-013.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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